Cas no 67618-34-2 (4-Thiazolecarboxylic acid, 2-hydrazino-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-hydrazino-, ethyl ester
• CAS No: 67618-34-2
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD30297372
• CID: 394519
• PubChem ID: 14181283
• Update Time: 2025-04-19

4-Thiazolecarboxylic acid, 2-hydrazino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-hydrazino-, ethyl ester
• ethyl 2-hydrazinyl-1,3-thiazole-4-carboxylate
• AKOS006334058
• DTXSID90557093
• 2-hydrazino-4-ethoxycarbonylthiazole
• 67618-34-2
• SCHEMBL4564086
• ethyl 2-hydrazinylthiazole-4-carboxylate
• PGSHMZVDJABVOP-UHFFFAOYSA-N

• MDL： MFCD30297372
• Inchi： 1S/C6H9N3O2S/c1-2-11-5(10)4-3-12-6(8-4)9-7/h3H,2,7H2,1H3,(H,8,9)
• InChI Key： PGSHMZVDJABVOP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NN

Computed Properties

• Exact Mass: 187.04167
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 77.24